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Compound of Interest

5-Methyl-3-
Compound Name:
(trifluoromethyl)isoxazole

Cat. No.: B026444

A Technical Guide to 5-Methyl-3-
(trifluoromethyl)isoxazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 5-Methyl-3-(trifluoromethyl)isoxazole, a
fluorinated heterocyclic compound of interest in medicinal chemistry. It covers its chemical
identity, synthesis protocols, and the therapeutic potential inferred from structurally related
molecules.

Chemical Identity and Properties

5-Methyl-3-(trifluoromethyl)isoxazole is identified by the CAS Number 111079-03-9.[1] The
trifluoromethyl (-CF3) group is a key feature, often incorporated into drug candidates to
enhance metabolic stability, bioavailability, and binding affinity.[2] The presence of this strongly
electron-withdrawing group can significantly alter the physicochemical properties of the parent
molecule.[2][3][4]

A summary of its key chemical properties is presented below.
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Property Value Reference
IUPAC Name >-Methyl-3- N/A
(trifluoromethyl)isoxazole

CAS Number 111079-03-9 [1]
Molecular Formula C5H4F3NO [1]
Molecular Weight 167.09 g/mol [1]

SMILES Code FC(C1=NOC(C)=C1)(F)F [1]

Storage Sealed in dry, 2-8°C [1]

Synthesis and Experimental Protocols

While specific synthesis routes for 5-Methyl-3-(trifluoromethyl)isoxazole are not extensively
detailed, a general and robust protocol for preparing 5-substituted-3-(trifluoromethyl)isoxazoles
has been established.[5][6] This methodology is based on the [3+2] cycloaddition reaction
between trifluoroacetonitrile oxide (generated in situ) and an appropriate alkyne.[6] For the
synthesis of the target compound, the alkyne substrate would be propyne.

This protocol is adapted from established methods for the cycloaddition of trifluoroacetonitrile
oxide with alkyl alkynes.[5]

Step 1: Preparation of Trifluoroacetonitrile Oxide Precursor The synthesis begins with the
preparation of a stable precursor for trifluoroacetonitrile oxide, such as trifluorohydroximoyl
bromide, which can be synthesized from commercially available trifluoromethylated
hemiacetals.[6]

Step 2: [3+2] Cycloaddition Reaction

e An ether solution of the trifluoroacetonitrile oxide precursor (1.0 eq.) and the corresponding
alkyl alkyne (e.qg., propyne, 2.0 eq.) are dissolved in toluene.

e A solution of sodium carbonate (Na2CO3, 2.0 eq.) in water is added dropwise to the stirred
reaction mixture via a syringe pump over a period of 16 hours at room temperature.[5]
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» Upon completion, hexane is added to the mixture. The resulting precipitate is filtered off and
washed with ethyl acetate.

e The combined organic filtrate is washed sequentially with water and brine, dried over
magnesium sulfate (MgS0O4), and concentrated under reduced pressure.[5]

e The crude product is purified by flash column chromatography (e.g., hexane —
EtOAc/hexane gradient) to afford the final 5-alkyl-3-(trifluoromethyl)isoxazole.[5]
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Starting Materials
Trifluoroacetonitrile Oxide Precursor Propyne (Alkyne)
(g=v4e) (in Toluene)

Reaction Conditions

Na2CO3 (aq)
Syringe Pump, 16h, RT

rude Mixture

Purification

5-Methyl-3-(trifluoromethyl)isoxazole
(Final Product)
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Trifluoromethyl (-CF3) Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC name for 5-Methyl-3-
(trifluoromethyl)isoxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026444#cas-number-and-iupac-name-for-5-methyl-3-
trifluoromethyl-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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